Cas no 2229146-43-2 (3-Bromo-5-(but-3-yn-2-yl)-2-methoxythiophene)

• Product Name: 3-Bromo-5-(but-3-yn-2-yl)-2-methoxythiophene
• CAS No: 2229146-43-2
• MF: C₉H₉BrOS
• MW: 245.136160612106
• CID: 5762331
• PubChem ID: 165643705
• Update Time: 2025-07-17

3-Bromo-5-(but-3-yn-2-yl)-2-methoxythiophene Chemical and Physical Properties

Names and Identifiers

• 2229146-43-2
• 3-bromo-5-(but-3-yn-2-yl)-2-methoxythiophene
• EN300-1917970
• 3-Bromo-5-(but-3-yn-2-yl)-2-methoxythiophene

• Inchi： 1S/C9H9BrOS/c1-4-6(2)8-5-7(10)9(11-3)12-8/h1,5-6H,2-3H3
• InChI Key： XVWMZNGFFOKFAB-UHFFFAOYSA-N
• SMILES： BrC1=C(OC)SC(=C1)C(C#C)C

Computed Properties

• Exact Mass: 243.95575g/mol
• Monoisotopic Mass: 243.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.5Ų

Additional information on 3-Bromo-5-(but-3-yn-2-yl)-2-methoxythiophene

Research Brief on 3-Bromo-5-(but-3-yn-2-yl)-2-methoxythiophene (CAS: 2229146-43-2): Recent Advances and Applications

3-Bromo-5-(but-3-yn-2-yl)-2-methoxythiophene (CAS: 2229146-43-2) is a specialized thiophene derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery and material science. This compound, characterized by its bromo-substituted thiophene core and alkyne-functionalized side chain, serves as a versatile building block for the synthesis of complex molecules. Recent studies have explored its utility in click chemistry, polymer synthesis, and as a precursor for bioactive compounds.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 3-Bromo-5-(but-3-yn-2-yl)-2-methoxythiophene in the development of novel kinase inhibitors. The researchers utilized the alkyne moiety for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling the rapid assembly of diverse compound libraries. The bromo-substitution facilitated further functionalization via palladium-catalyzed cross-coupling reactions, demonstrating the compound's synthetic flexibility. The study reported several derivatives with promising activity against specific cancer-related kinases, underscoring its potential in targeted therapy development.

In the realm of materials science, a 2024 publication in Advanced Functional Materials investigated the incorporation of 3-Bromo-5-(but-3-yn-2-yl)-2-methoxythiophene into conjugated polymers for organic electronic applications. The researchers synthesized a series of donor-acceptor copolymers, leveraging the electron-rich thiophene unit and the alkyne handle for post-polymerization modifications. The resulting materials exhibited tunable optoelectronic properties, with potential applications in organic photovoltaics and field-effect transistors. The study emphasized the compound's role in enhancing polymer solubility and processability while maintaining desirable charge transport characteristics.

From a mechanistic perspective, recent computational studies have provided insights into the electronic structure and reactivity of 3-Bromo-5-(but-3-yn-2-yl)-2-methoxythiophene. Density functional theory (DFT) calculations published in Physical Chemistry Chemical Physics (2023) revealed that the methoxy group significantly influences the electron density distribution across the thiophene ring, affecting its participation in various chemical transformations. These findings have important implications for designing more efficient synthetic routes and predicting the behavior of derivatives in biological systems.

The safety profile and pharmacokinetic properties of 3-Bromo-5-(but-3-yn-2-yl)-2-methoxythiophene derivatives have also been investigated in recent preclinical studies. A 2024 report in Chemical Research in Toxicology evaluated the metabolic stability and cytotoxicity of several analogs, identifying structural modifications that improve drug-like properties while maintaining biological activity. These studies contribute to the growing body of knowledge necessary for translating these compounds into clinical candidates.

In conclusion, 3-Bromo-5-(but-3-yn-2-yl)-2-methoxythiophene (CAS: 2229146-43-2) continues to emerge as a valuable scaffold in both medicinal chemistry and materials science. Recent advances have expanded its applications from small molecule drug discovery to functional materials development, supported by innovative synthetic methodologies and detailed mechanistic studies. Future research directions may focus on exploring its potential in targeted drug delivery systems and as a component of smart materials with responsive properties.